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Compound Name:
yl)ethanol

cat. No.: B1282376

An In-depth Technical Guide to 2-Amino-2-
(naphthalen-1-yl)ethanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Amino-2-(naphthalen-1-yl)ethanol is a primary amine and alcohol derivative of
naphthalene. While specific research on this particular molecule is limited in publicly available
literature, its structural motifs—an amino alcohol group attached to a naphthalene core—
suggest potential applications in medicinal chemistry and materials science. Naphthalene
derivatives are known to exhibit a wide range of biological activities, including anti-
inflammatory, antimicrobial, and anticancer properties.[1][2][3][4][5] The aryl amino alcohol
framework is a key pharmacophore in several active pharmaceutical ingredients, notably in
antimalarial drugs where it can interfere with hemozoin formation.[6][7][8][9] This guide
provides a summary of the known physical and chemical properties of 2-Amino-2-
(naphthalen-1-yl)ethanol, outlines a plausible synthetic route and characterization workflow
based on established chemical principles for analogous compounds, and discusses potential
areas of biological investigation. Due to the scarcity of direct experimental data, some sections
of this guide are based on theoretical knowledge and data from closely related structures.

Core Physical and Chemical Properties
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Detailed experimental data for many of the physical and chemical properties of 2-Amino-2-

(naphthalen-1-yl)ethanol are not readily available in the literature. The following tables

summarize the available information from chemical suppliers and databases.

Table 1: General and Physical Properties

Property Value Source(s)
CAS Number 86217-42-7 [10]
Molecular Formula C12H13NO [10][11]
Molecular Weight 187.24 g/mol [10][11]
Physical Form Solid [10]
Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

pKa Data not available

ble 2: Chemical Identif | < |

Identifier/Data Value Source(s)
2-Amino-2-(naphthalen-1-

IUPAC Name
ylh)ethanol

Synonyms 2-amino-2-(1-naphthyl)ethanol [10]
GIJHQOMBLOZMEG-

InChl Key [10][11]
UHFFFAOYSA-N

1H NMR Data not available

13C NMR Data not available

IR Spectroscopy Data not available

Mass Spectrometry Data not available
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Experimental Protocols

A specific, detailed experimental protocol for the synthesis of 2-Amino-2-(naphthalen-1-
yl)ethanol is not well-documented in peer-reviewed literature. However, a plausible and
common method for the synthesis of such aryl amino alcohols involves the reduction of the
corresponding a-amino ketone. Below is a representative protocol for a multi-step synthesis
starting from naphthalene.

Plausible Synthetic Pathway

A logical synthetic route would involve:

Friedel-Crafts Acylation: Acylation of naphthalene to form 1-acetylnaphthalene.

» Alpha-Bromination: Bromination of 1-acetylnaphthalene at the alpha position to yield 2-
bromo-1-(naphthalen-1-yl)ethanone.

e Amination: Substitution of the bromine with an amino group (e.g., using ammonia or a
protected amine) to give 2-amino-1-(naphthalen-1-yl)ethanone.

e Reduction: Reduction of the ketone to a secondary alcohol to yield the final product, 2-
Amino-2-(naphthalen-1-yl)ethanol.
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Characterization Workflow
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Hypothetical Antimalarial Mechanism of an Aryl Amino Alcohol

2-Amino-2-(naphthalen-1-yl)ethanol
(or similar aryl amino alcohol)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://pubmed.ncbi.nlm.nih.gov/12608014/
https://pubmed.ncbi.nlm.nih.gov/12608014/
https://pubmed.ncbi.nlm.nih.gov/16528795/
https://pubmed.ncbi.nlm.nih.gov/16528795/
https://pubmed.ncbi.nlm.nih.gov/30366253/
https://pubmed.ncbi.nlm.nih.gov/30366253/
https://www.ijpsjournal.com/article/Naphthalene+A+Multidimensional+Scaffold+in+Medicinal+Chemistry+with+Promising+Antimicrobial+Potential
https://pubmed.ncbi.nlm.nih.gov/37235382/
https://pubmed.ncbi.nlm.nih.gov/37235382/
https://rasayanjournal.co.in/admin/php/upload/4043_pdf.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11678906/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11678906/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11678906/
https://pubmed.ncbi.nlm.nih.gov/27718413/
https://pubmed.ncbi.nlm.nih.gov/27718413/
https://taylorandfrancis.com/knowledge/Medicine_and_healthcare/Pharmaceutical_medicine/Aminoalcohol/
https://www.sigmaaldrich.com/HK/zh/product/bldpharmatech/bl3h97a477fc?context=bbe
https://cymitquimica.com/products/10-F222489/2-amino-2-naphthalen-1-ylethanol/
https://www.benchchem.com/product/b1282376#physical-and-chemical-properties-of-2-amino-2-naphthalen-1-yl-ethanol
https://www.benchchem.com/product/b1282376#physical-and-chemical-properties-of-2-amino-2-naphthalen-1-yl-ethanol
https://www.benchchem.com/product/b1282376#physical-and-chemical-properties-of-2-amino-2-naphthalen-1-yl-ethanol
https://www.benchchem.com/product/b1282376#physical-and-chemical-properties-of-2-amino-2-naphthalen-1-yl-ethanol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1282376?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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